Cas no 2030607-64-6 (N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide)

• Product Name: N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide
• CAS No: 2030607-64-6
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• CID: 6286111
• PubChem ID: 121676344
• Update Time: 2025-10-30

N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide
• 2030607-64-6
• EN300-26675699

• Inchi： 1S/C17H25N3O2S/c18-7-8-19-16(21)12-3-2-9-20(11-12)17(22)14-4-1-5-15-13(14)6-10-23-15/h6,10,12,14H,1-5,7-9,11,18H2,(H,19,21)
• InChI Key： IUVQEMKYZJIGEZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC2C(N1CCCC(C(NCCN)=O)C1)=O

Computed Properties

• Exact Mass: 335.16674822g/mol
• Monoisotopic Mass: 335.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide

Research Brief on N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide (CAS: 2030607-64-6)

In recent years, the compound N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide (CAS: 2030607-64-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a benzothiophene core and a piperidine carboxamide moiety, is believed to contribute to its bioactivity, particularly in modulating specific protein-protein interactions.

One of the most notable findings in recent research is the compound's role as a potential inhibitor of certain kinase enzymes. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide exhibits selective inhibition against a subset of kinases, suggesting its utility as a targeted therapeutic agent. Further investigations are underway to elucidate its precise mechanism of action and to identify its binding affinity with specific kinase targets.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential in neurodegenerative diseases. Recent preclinical studies have indicated that it may modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the limited therapeutic options currently available for these debilitating disorders.

Despite these promising results, challenges remain in the development of N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Current research efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural attributes and promising bioactivity profile position it as a potential candidate for addressing unmet medical needs in oncology and neurology. Continued research and development will be essential to fully realize its therapeutic potential and to advance it toward clinical application.